Cas no 904525-96-8 (N-(3,5-dimethylphenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide)

• Product Name: N-(3,5-dimethylphenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide
• CAS No: 904525-96-8
• MF: C₂₀H₁₉N₃O₃
• MW: 349.383164644241
• CID: 5983179
• Update Time: 2025-06-12

N-(3,5-dimethylphenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide
• 1(2H)-Pyrazineacetamide, N-(3,5-dimethylphenyl)-3,4-dihydro-2,3-dioxo-4-phenyl-

• Inchi： 1S/C20H19N3O3/c1-14-10-15(2)12-16(11-14)21-18(24)13-22-8-9-23(20(26)19(22)25)17-6-4-3-5-7-17/h3-12H,13H2,1-2H3,(H,21,24)
• InChI Key： RCKZMBJYYAPWEP-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(NC2=CC(C)=CC(C)=C2)=O)C=CN(C2=CC=CC=C2)C1=O

Additional information on N-(3,5-dimethylphenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide

Recent Advances in the Study of N-(3,5-dimethylphenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide (CAS: 904525-96-8)

In recent years, the compound N-(3,5-dimethylphenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide (CAS: 904525-96-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique tetrahydropyrazine core and acetamide side chain, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in drug development.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Recent studies have demonstrated that 904525-96-8 exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that the compound effectively inhibits the activity of cyclooxygenase-2 (COX-2), a well-known mediator of inflammation. This finding suggests potential applications in the development of novel anti-inflammatory agents with improved selectivity and reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another significant advancement in the research of 904525-96-8 is its potential role in oncology. Preliminary in vitro and in vivo studies have indicated that the compound may exhibit antitumor activity by modulating key signaling pathways involved in cell proliferation and apoptosis. A recent study conducted by a team at the National Cancer Institute found that N-(3,5-dimethylphenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide induces apoptosis in certain cancer cell lines through the activation of the intrinsic mitochondrial pathway. These findings highlight the compound's potential as a lead candidate for the development of new anticancer therapies.

In addition to its therapeutic potential, researchers have also focused on optimizing the chemical synthesis and formulation of 904525-96-8 to enhance its bioavailability and stability. A 2024 study published in Organic Process Research & Development detailed an improved synthetic route that increases the yield and purity of the compound while reducing the environmental impact of the production process. This advancement is critical for scaling up production and facilitating further preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of 904525-96-8. Issues such as pharmacokinetics, toxicity profiles, and formulation stability need to be addressed in future research. However, the growing body of evidence supporting its therapeutic potential underscores the importance of continued investigation into this compound. As research progresses, N-(3,5-dimethylphenyl)-2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetamide may emerge as a valuable tool in the development of next-generation pharmaceuticals for a range of diseases.